Cas no 175203-84-6 (5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid)

• Product Name: 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid
• CAS No: 175203-84-6
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• MDL: MFCD00276997
• CID: 841305
• PubChem ID: 2777290
• Update Time: 2025-10-28

5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 5-(trifluoromethoxy)-
• 5-(Trifluoromethoxy)indole-2-carboxylic acid
• 5-[(trifluoromethyl)oxy]-1H-indole-2-carboxylic acid
• 5-trifluoromethoxy-1H-indole-2-carboxylic acid
• 7-trifluoromethoxyindole-2-carboxylic acids
• HMS555F14
• BUTTPARK 30\04-70
• 2-Carboxy-5-(trifluoromethoxy)-1H-indole
• 5-(Trifluoromethoxy)indole-2-caroxylic acid
• 5-(Trifluoromethoxy)-1H-indole-2-carboxylicacid97%
• 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid 97%
• W-206207
• Maybridge1_004876
• ALBB-034276
• CS-0080625
• DB-044118
• AKOS015852964
• SCHEMBL2931171
• D74232
• 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid, AldrichCPR
• DTXSID40380454
• BP-11255
• 175203-84-6
• CCG-246342
• FS-1178
• MFCD00276997
• XH1198

• MDL： MFCD00276997
• Inchi： 1S/C10H6F3NO3/c11-10(12,13)17-6-1-2-7-5(3-6)4-8(14-7)9(15)16/h1-4,14H,(H,15,16)
• InChI Key： DJJJSHFPEISHFN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)C=C(C(=O)O)N2)(F)F

Computed Properties

• Exact Mass: 245.03000
• Monoisotopic Mass: 245.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.6±0.1 g/cm3
• Melting Point: 204 °C
• Boiling Point: 369.4±42.0 °C at 760 mmHg
• Flash Point: 177.2±27.9 °C
• PSA: 62.32000
• LogP: 2.76470
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-25
• Safety Instruction： S22-S36/37/39
• Hazardous Material Identification：
• Safety Term：S22-36/37/39
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid

5-(Trifluoromethoxy)-1H-indole-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 175203-84-6, commonly referred to as 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the indole moiety with a trifluoromethoxy group and a carboxylic acid functional group. The indole ring system, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is known for its versatile reactivity and biological activity. The presence of the trifluoromethoxy group introduces electronic and steric effects that can significantly influence the compound's chemical behavior and biological interactions.

Recent studies have highlighted the potential of 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid in drug discovery and development. The carboxylic acid group at position 2 of the indole ring makes this compound amenable to various chemical modifications, such as esterification or amidation, which can enhance its bioavailability and pharmacokinetic properties. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid typically involves multi-step organic reactions. One common approach is the Friedländer synthesis, which involves the condensation of an o-amino arylcarboxylic acid with a ketone or aldehyde to form the indole ring. The introduction of the trifluoromethoxy group at position 5 can be achieved through nucleophilic aromatic substitution or other directed metallation techniques. These methods require precise control over reaction conditions to ensure high yields and purity of the final product.

From a pharmacological perspective, 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Additionally, its ability to modulate other enzyme systems, such as lipoxygenases (LOX) and nitric oxide synthases (NOS), further underscores its therapeutic potential.

In terms of applications beyond pharmacology, 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid has been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting polymers or light-emitting diodes (LEDs). Researchers have also investigated its ability to act as a building block for supramolecular assemblies, where its π-conjugated system can facilitate self-assembly into ordered structures with potential applications in nanotechnology.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly alters the electronic distribution within the molecule, enhancing its electrophilic character at specific positions on the indole ring. This understanding has guided efforts to design derivatives with improved bioactivity and stability.

The environmental impact of 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid has also been a topic of interest. Studies on its biodegradation pathways suggest that it undergoes rapid hydrolysis under certain environmental conditions, reducing its persistence in natural systems. However, further research is needed to fully assess its ecological footprint and ensure sustainable practices in its production and use.

In conclusion, 5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a promising candidate for future innovations in drug development, materials science, and beyond.